3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol

• IUPAC Name: 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol
• InChI: InChI=1S/C10H10N2OSe/c13-7-5-12-9-4-2-1-3-8(9)11-10(12)14-6-7/h1-4,7,13H,5-6H2
• InChI Key: WGQGCWMSILEYBN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C[Se]C2=NC3=CC=CC=C3N21)O
• Molecular Formula: C10H10N2OSe
• Molecular Weight: 253.17 g/mol

Description

3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol is a chemical compound that has been the subject of scientific research due to its potential for use in various applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments, have been investigated.

Mechanism of Action

The mechanism of action of 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol is not fully understood. However, studies have shown that this compound can interact with DNA and inhibit topoisomerase II activity, which leads to cell cycle arrest and apoptosis in cancer cells. Additionally, this compound can disrupt the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol can induce cell cycle arrest and apoptosis in cancer cells. This compound can also inhibit the growth of microorganisms by disrupting their cell membrane. Additionally, this compound has been investigated for its potential as a fluorescent probe for imaging applications.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol in lab experiments is its potential as a fluorescent probe for imaging applications. Additionally, this compound has been shown to have cytotoxic effects on cancer cells and antimicrobial activity against various microorganisms. However, one limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol. One direction is to investigate its potential as a therapeutic agent for cancer and microbial infections. Another direction is to further understand its mechanism of action and its interactions with DNA and proteins. Additionally, future research could explore modifications to the compound to enhance its efficacy and reduce its toxicity.

Synthesis Methods

3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol can be synthesized using different methods. One of the methods involves the reaction of 2-amino-3-carbethoxythiophene with selenium dioxide in the presence of acetic anhydride and acetic acid. The product is then cyclized using sodium hydride and 2-bromo-1-phenylethanone to yield 3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol. Another method involves the reaction of 2-amino-3-carbethoxythiophene with selenium diethoxide in the presence of acetic anhydride and acetic acid, followed by cyclization using 2-bromo-1-phenylethanone.

Scientific Research Applications

3,4-dihydro-2H-[1,3]selenazino[3,2-a]benzimidazol-3-ol has been the subject of scientific research due to its potential for use in various applications. One of the applications is as a potential anticancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells, and it can induce cell cycle arrest and apoptosis in cancer cells. Another application is as a potential antimicrobial agent. Studies have shown that this compound has antimicrobial activity against various microorganisms, including bacteria and fungi. Additionally, this compound has been investigated for its potential as a fluorescent probe for imaging applications.